2-[(4-chlorophenyl)thio]-N-[3-(trifluoromethyl)phenyl]propanamide

• IUPAC Name: 2-(4-chlorophenyl)sulfanyl-N-[3-(trifluoromethyl)phenyl]propanamide
• InChI: InChI=1S/C16H13ClF3NOS/c1-10(23-14-7-5-12(17)6-8-14)15(22)21-13-4-2-3-11(9-13)16(18,19)20/h2-10H,1H3,(H,21,22)
• InChI Key: DSBPOOKKBMBWOR-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=CC(=C1)C(F)(F)F)SC2=CC=C(C=C2)Cl
• Molecular Formula: C16H13ClF3NOS
• Molecular Weight: 359.8 g/mol

Description

2-[(4-chlorophenyl)thio]-N-[3-(trifluoromethyl)phenyl]propanamide is a chemical compound used in scientific research for its various biochemical and physiological effects. It is a member of the amide family and is synthesized through a specific method.

Mechanism of Action

The mechanism of action of 2-[(4-chlorophenyl)thio]-N-[3-(trifluoromethyl)phenyl]propanamide involves the inhibition of the FAAH enzyme. This enzyme is responsible for breaking down endocannabinoids in the body. By inhibiting this enzyme, 2-[(4-chlorophenyl)thio]-N-[3-(trifluoromethyl)phenyl]propanamide leads to an increase in endocannabinoid levels, which can have various physiological effects.
Biochemical and Physiological Effects:
2-[(4-chlorophenyl)thio]-N-[3-(trifluoromethyl)phenyl]propanamide has several biochemical and physiological effects. It has been shown to have an analgesic effect, as well as anti-inflammatory and anti-tumor properties. It has also been shown to have anxiolytic and antidepressant effects, as well as potential therapeutic applications in the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(4-chlorophenyl)thio]-N-[3-(trifluoromethyl)phenyl]propanamide in lab experiments is its specificity for the FAAH enzyme. This allows for more accurate investigation of the role of this enzyme in various physiological processes. However, one of the limitations of using this compound is its potential toxicity. Careful dosing and handling are required to ensure the safety of researchers and subjects.

Future Directions

There are several future directions for the use of 2-[(4-chlorophenyl)thio]-N-[3-(trifluoromethyl)phenyl]propanamide in scientific research. One potential direction is the investigation of its potential therapeutic applications in the treatment of various neurological disorders. Another direction is the investigation of its potential as a tool for the study of endocannabinoid signaling pathways. Further research is needed to fully understand the potential of this compound in various scientific applications.
In conclusion, 2-[(4-chlorophenyl)thio]-N-[3-(trifluoromethyl)phenyl]propanamide is a chemical compound with various scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed. Further research is needed to fully understand the potential of this compound in various scientific applications.

Synthesis Methods

2-[(4-chlorophenyl)thio]-N-[3-(trifluoromethyl)phenyl]propanamide is synthesized through a specific method. This method involves the reaction of 4-chlorothiophenol with 3-trifluoromethylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then reacted with 2-aminopropanenitrile to yield 2-[(4-chlorophenyl)thio]-N-[3-(trifluoromethyl)phenyl]propanamide.

Scientific Research Applications

2-[(4-chlorophenyl)thio]-N-[3-(trifluoromethyl)phenyl]propanamide has several scientific research applications. It is commonly used as a pharmacological tool to investigate the role of various receptors and enzymes in the body. It has been shown to have an inhibitory effect on the FAAH enzyme, which is responsible for breaking down endocannabinoids in the body. This inhibition leads to an increase in endocannabinoid levels, which can have various physiological effects.